Cas no 1152501-57-9 (1-Piperidineacetic acid, 4-(hydroxymethyl)-, methyl ester)

• Product Name: 1-Piperidineacetic acid, 4-(hydroxymethyl)-, methyl ester
• CAS No: 1152501-57-9
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5176581
• Update Time: 2026-03-05

1-Piperidineacetic acid, 4-(hydroxymethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineacetic acid, 4-(hydroxymethyl)-, methyl ester
• Methyl 2-(4-(hydroxymethyl)piperidin-1-yl)acetate

• Inchi： 1S/C9H17NO3/c1-13-9(12)6-10-4-2-8(7-11)3-5-10/h8,11H,2-7H2,1H3
• InChI Key： NLDTXMBWLXUUML-UHFFFAOYSA-N
• SMILES： N1(CC(OC)=O)CCC(CO)CC1

Additional information on 1-Piperidineacetic acid, 4-(hydroxymethyl)-, methyl ester

Comprehensive Overview of 1-Piperidineacetic acid, 4-(hydroxymethyl)-, methyl ester (CAS No. 1152501-57-9)

1-Piperidineacetic acid, 4-(hydroxymethyl)-, methyl ester (CAS No. 1152501-57-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative of piperidineacetic acid is characterized by its unique molecular structure, which includes a hydroxymethyl group at the 4-position of the piperidine ring. The compound's methyl ester functionality enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for more complex molecules.

The growing demand for piperidine derivatives in medicinal chemistry has propelled the study of 1-Piperidineacetic acid, 4-(hydroxymethyl)-, methyl ester. Its structural features align with current trends in targeting neurological disorders and metabolic diseases, which are among the most searched health topics globally. The compound's ability to modulate enzyme activity and interact with biological receptors makes it a promising candidate for further investigation. Additionally, its ester group offers versatility in chemical modifications, enabling the development of novel therapeutics with improved bioavailability.

In the context of green chemistry and sustainable synthesis, CAS No. 1152501-57-9 has been explored for its compatibility with eco-friendly reaction conditions. This aligns with the increasing focus on environmentally benign processes in the pharmaceutical industry. Researchers are optimizing synthetic routes to minimize waste and energy consumption, addressing the public's concern about sustainable drug production. The compound's stability under mild conditions further supports its role in green synthetic methodologies.

From a technical perspective, the hydroxymethyl moiety in 1-Piperidineacetic acid, 4-(hydroxymethyl)-, methyl ester provides a handle for further functionalization, which is critical in structure-activity relationship (SAR) studies. This feature is particularly relevant to drug design, where small structural changes can significantly impact efficacy and safety. The compound's methyl ester group also facilitates prodrug strategies, a hot topic in modern pharmacology aimed at improving drug delivery and patient compliance.

Analytical characterization of CAS No. 1152501-57-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC, which are frequently searched by professionals in the field. These methods ensure the compound's purity and identity, meeting the stringent requirements of regulatory agencies. The availability of high-quality analytical data for this compound supports its integration into preclinical research and early-stage drug development programs.

In conclusion, 1-Piperidineacetic acid, 4-(hydroxymethyl)-, methyl ester represents a compelling case study in contemporary medicinal chemistry. Its multifaceted applications, from drug discovery to sustainable synthesis, reflect the compound's relevance to current scientific and industrial challenges. As research continues to uncover its full potential, this piperidine derivative is poised to contribute significantly to advancements in healthcare innovation and pharmaceutical technology.